Cas no 197245-87-7 ((3-Methylphenyl)(2,4,6-trimethylphenyl)iodonium Triflate)
(3-Methylphenyl)(2,4,6-trimethylphenyl)iodonium Triflate is a highly efficient photoinitiator and arylating agent used in photopolymerization and organic synthesis. Its key advantages include excellent solubility in organic solvents, high thermal stability, and strong absorption in the UV range, enabling rapid and controlled initiation of cationic polymerization. The sterically hindered 2,4,6-trimethylphenyl group enhances stability, reducing unwanted side reactions. The triflate counterion improves reactivity and solubility, making it suitable for advanced applications in coatings, adhesives, and microelectronics. This compound is particularly valuable for its precise reactivity profile and compatibility with diverse monomer systems, ensuring high efficiency in photochemical processes.
197245-87-7 structure
Product Name:(3-Methylphenyl)(2,4,6-trimethylphenyl)iodonium Triflate
CAS No:197245-87-7
MF:C17H18F3IO3S
MW:486.287706851959
CID:2602319
PubChem ID:354334721
Update Time:2025-10-16
(3-Methylphenyl)(2,4,6-trimethylphenyl)iodonium Triflate Chemical and Physical Properties
Names and Identifiers
-
- (3-Methylphenyl)(2,4,6-trimethylphenyl)iodonium Trifluoromethanesulfonate
- (3-Methylphenyl)(2,4,6-trimethylphenyl)iodonium triflate
- Mesityl(m-tolyl)iodonium Triflate
- mesityl(m-tolyl)iodonium
- BS-43940
- m-tolyl-(2,4,6-trimethylphenyl)iodonium;trifluoromethanesulfonate
- (3-Methylphenyl)(2,4,6-trimethylphenyl)iodoniumTrifluoromethanesulfonate
- (3-METHYLPHENYL)(2,4,6-TRIMETHYLPHENYL)IODANIUM TRIFLATE
- M2908
- T72020
- JFTSJYFKINVLMA-UHFFFAOYSA-M
- MFCD20264883
- (3-Methylphenyl)(2,4,6-trimethylphenyl)iodonium triflate, >=97.0% (HPLC)
- DTXSID80443911
- (3-methylphenyl)-(2,4,6-trimethylphenyl)iodanium;trifluoromethanesulfonate
- XHA24587
- AKOS030531835
- 197245-87-7
- Iodonium, (3-methylphenyl)(2,4,6-trimethylphenyl)-, 1,1,1-trifluoromethanesulfonate (1:1)
- Mesityl(m-tolyl)iodonium trifluoromethanesulfonate
- 694-840-0
- (3-Methylphenyl)(2,4,6-trimethylphenyl)iodonium Triflate
-
- MDL： MFCD20264883
- Inchi： 1S/C16H18I.CHF3O3S/c1-11-6-5-7-15(10-11)17-16-13(3)8-12(2)9-14(16)4;2-1(3,4)8(5,6)7/h5-10H,1-4H3;(H,5,6,7)/q+1;/p-1
- InChI Key： JFTSJYFKINVLMA-UHFFFAOYSA-M
- SMILES： [I+](C1C=CC=C(C)C=1)C1C(C)=CC(C)=CC=1C.S(C(F)(F)F)(=O)(=O)[O-]
Computed Properties
- Exact Mass: 485.99735g/mol
- Monoisotopic Mass: 485.99735g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 25
- Rotatable Bond Count: 2
- Complexity: 370
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 65.6Ų
Experimental Properties
- Melting Point: 166.0 to 170.0 deg-C
(3-Methylphenyl)(2,4,6-trimethylphenyl)iodonium Triflate Security Information
-
Symbol:
- Prompt：warning
- Signal Word：Danger
- Hazard Statement： H315-H319
- Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
- Hazardous Material transportation number：UN 2811 6.1 / PGIII
- WGK Germany：3
- Hazard Category Code： 25-36/37/38
- Safety Instruction： 26-45
-
Hazardous Material Identification：
(3-Methylphenyl)(2,4,6-trimethylphenyl)iodonium Triflate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | M338639-100mg |
(3-Methylphenyl)(2,4,6-trimethylphenyl)iodonium Triflate |
197245-87-7 | 100mg |
$75.00 | 2023-05-17 | ||
| TRC | M338639-500mg |
(3-Methylphenyl)(2,4,6-trimethylphenyl)iodonium Triflate |
197245-87-7 | 500mg |
$276.00 | 2023-05-17 | ||
| TRC | M338639-1g |
(3-Methylphenyl)(2,4,6-trimethylphenyl)iodonium Triflate |
197245-87-7 | 1g |
$ 375.00 | 2022-06-03 | ||
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | M867076-200mg |
(3-Methylphenyl)(2,4,6-trimethylphenyl)iodonium Trifluoromethanesulfonate |
197245-87-7 | ≥98% | 200mg |
￥419.00 | 2022-09-01 | |
| TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd. | M2908-1G |
(3-Methylphenyl)(2,4,6-trimethylphenyl)iodonium Trifluoromethanesulfonate |
197245-87-7 | >98.0%(T)(HPLC) | 1g |
¥590.00 | 2023-09-07 | |
| TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd. | M2908-5G |
(3-Methylphenyl)(2,4,6-trimethylphenyl)iodonium Trifluoromethanesulfonate |
197245-87-7 | >98.0%(T)(HPLC) | 5g |
¥2605.00 | 2023-09-07 | |
| TRC | M338639-1000mg |
(3-Methylphenyl)(2,4,6-trimethylphenyl)iodonium Triflate |
197245-87-7 | 1g |
$454.00 | 2023-05-17 | ||
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | M867076-1g |
(3-Methylphenyl)(2,4,6-trimethylphenyl)iodonium Trifluoromethanesulfonate |
197245-87-7 | ≥98% | 1g |
￥1,159.00 | 2022-09-01 | |
| eNovation Chemicals LLC | Y1234574-1g |
Iodonium, (3-methylphenyl)(2,4,6-trimethylphenyl)-, 1,1,1-trifluoromethanesulfonate (1:1) |
197245-87-7 | 98% | 1g |
$135 | 2024-06-07 | |
| eNovation Chemicals LLC | Y1234574-5g |
Iodonium, (3-methylphenyl)(2,4,6-trimethylphenyl)-, 1,1,1-trifluoromethanesulfonate (1:1) |
197245-87-7 | 98% | 5g |
$415 | 2024-06-07 |
(3-Methylphenyl)(2,4,6-trimethylphenyl)iodonium Triflate Related Literature
-
2. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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